Cas no 261350-46-3 (4-Methylisoxazole-5-carboxylic acid)

4-Methylisoxazole-5-carboxylic acid structure
261350-46-3 structure
Product Name:4-Methylisoxazole-5-carboxylic acid
CAS No:261350-46-3
MF:C5H5NO3
MW:127.098101377487
MDL:MFCD08235209
CID:67305
PubChem ID:15880724
Update Time:2025-04-18

4-Methylisoxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4-Methylisoxazole-5-carboxylic acid
    • 4-Methyl-5-isoxazolecarboxylic acid
    • 4-methyl-1,2-oxazole-5-carboxylic acid
    • 5-Carboxy-4-methylisoxazole
    • ZLD0344
    • zlchem 883
    • RITPLLYUVXGBFT-UHFFFAOYSA-N
    • 4-Methylisoxazole-5-carboxylicacid
    • SBB053162
    • 2244AB
    • 5-Isoxazolecarboxylicacid, 4-methyl-
    • 4-Methyl-isoxazole-5-carboxylic acid
    • 5-Isoxazolecarboxylic acid, 4-methyl-
    • FT-0648511
    • AC-5225
    • 261350-46-3
    • CS-0085284
    • AKOS006380112
    • SY025616
    • MFCD08235209
    • AM807046
    • (2S,4R)-4-METHYLGLUTAMICACID
    • 4-methylisoxazole-5-carboxylic acid, AldrichCPR
    • J-016272
    • J-515788
    • SCHEMBL3989960
    • Z1205655750
    • EN300-96264
    • DTXSID80579087
    • PS-5715
    • A849070
    • DB-011146
    • MDL： MFCD08235209
    • Inchi： 1S/C5H5NO3/c1-3-2-6-9-4(3)5(7)8/h2H,1H3,(H,7,8)
    • InChI Key： RITPLLYUVXGBFT-UHFFFAOYSA-N
    • SMILES： O1C(C(=O)O)=C(C=N1)C

Computed Properties

  • Exact Mass: 127.02700
  • Monoisotopic Mass: 127.026943022g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 125
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 63.3
  • XLogP3: 0.6

Experimental Properties

  • Density: 1.348
  • Boiling Point: 310 ºC
  • Flash Point: 141 ºC
  • Refractive Index: 1.514
  • PSA: 63.33000
  • LogP: 0.68120

4-Methylisoxazole-5-carboxylic acid Security Information

4-Methylisoxazole-5-carboxylic acid Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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4-Methylisoxazole-5-carboxylic acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:261350-46-3)4-Methylisoxazole-5-carboxylic acid
Order Number:A849070
Stock Status:in Stock
Quantity:1g/5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 07:23
Price ($):178.0/791.0
Email:sales@amadischem.com

4-Methylisoxazole-5-carboxylic acid Related Literature

  • 1. Electrochemical and yeast-catalysed ring-opening of isoxazoles in the synthesis of analogues of the herbicide Grasp??
    Christopher J. Easton,Graham A. Heath,C. Merr?cc M. Hughes,Connie K. Y. Lee,G. Paul Savage,Gregory W. Simpson,Edward R. T. Tiekink,George J. Vuckovic,Richard D. Webster J. Chem. Soc. Perkin Trans. 1 2001 1168

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261350-46-3 (4-Methylisoxazole-5-carboxylic acid) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:261350-46-3)4-Methylisoxazole-5-carboxylic acid
A849070
Purity:99%/99%
Quantity:1g/5g
Price ($):178.0/791.0
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